Cas no 2229284-35-7 (4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole)

• Product Name: 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole
• CAS No: 2229284-35-7
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 6376656
• PubChem ID: 165885335
• Update Time: 2025-10-31

4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole
• 2229284-35-7
• EN300-1979748

• Inchi： 1S/C8H11ClN2/c1-6(4-9)8-5-10-11(3)7(8)2/h5H,1,4H2,2-3H3
• InChI Key： DEGLTFXGTJPVQO-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole

Recent Advances in the Study of 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole (CAS: 2229284-35-7)

The compound 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole (CAS: 2229284-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole as a building block for the synthesis of more complex molecules. Its reactive chloropropenyl group and pyrazole core make it an attractive candidate for further chemical modifications, enabling the development of novel compounds with enhanced biological activity. Researchers have successfully utilized this compound in the synthesis of various derivatives, some of which exhibit promising antimicrobial and anti-inflammatory properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole and its derivatives can interact with specific cellular targets, including enzymes involved in inflammatory pathways. For instance, one study reported that certain derivatives of this compound showed inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting potential applications in the treatment of inflammatory diseases.

Moreover, the pharmacokinetic properties of 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole have been investigated in recent preclinical studies. These studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its further development as a therapeutic agent. Early results indicate that the compound exhibits favorable bioavailability and metabolic stability, although further optimization may be required to enhance its efficacy and reduce potential toxicity.

Another area of interest is the potential application of 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole in cancer research. Recent findings suggest that certain derivatives of this compound may exhibit cytotoxic effects on specific cancer cell lines, possibly through the induction of apoptosis or inhibition of cell proliferation pathways. While these results are preliminary, they open new avenues for the development of targeted cancer therapies.

In conclusion, the compound 4-(3-chloroprop-1-en-2-yl)-1,5-dimethyl-1H-pyrazole (CAS: 2229284-35-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a valuable subject for further research. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its potential applications in various disease models. The ongoing research in this area holds great promise for the advancement of chemical biology and pharmaceutical science.